Ethyl 3-[3-(4-methoxybenzoyl)phenyl]prop-2-enoate

• CAS No.: 87849-47-6
• Molecular Formula: C19H18O4
• Molecular Weight: 310.3 g/mol
• IUPAC Name: ethyl 3-[3-(4-methoxybenzoyl)phenyl]prop-2-enoate
• InChI: InChI=1S/C19H18O4/c1-3-23-18(20)12-7-14-5-4-6-16(13-14)19(21)15-8-10-17(22-2)11-9-15/h4-13H,3H2,1-2H3
• InChI Key: CRZDLCZDADQQOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC(=CC=C1)C(=O)C2=CC=C(C=C2)OC

Description

Ethyl 3-[3-(4-methoxybenzoyl)phenyl]prop-2-enoate is a useful research compound. Its molecular formula is C19H18O4 and its molecular weight is 310.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromo-4'-methoxybenzophenone (Allen, Schumann, Day and Van Campen, J. Amer. Chem. Soc., 1958, 80, 591) (14.6 g), ethyl acrylate (25.3 g), palladium (II) acetate (100 mg), triphenylphosphine (225 mg) and triethylamine (2.65 g) in acetonitrile (20 mL) was heated in a stainless steel autoclave under a nitrogen atmosphere at 155° for 5 hours. After cooling, water was added and the precipitated solid was recrystallized from methanol to yielded ethyl 3-(4-methoxy benzoyl)cinnamate, m.p. 71°-71.5° (5.6 g).